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Compound of Interest

Compound Name: Yashabushidiol A

Cat. No.: B13415939 Get Quote

Yashabushidiol A: A Comprehensive Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Yashabushidiol A is a naturally occurring diarylheptanoid, a class of compounds characterized

by two aromatic rings linked by a seven-carbon chain. First isolated from the male flowers of

Alnus sieboldiana (Betulaceae), Yashabushidiol A has garnered interest within the scientific

community for its potential biological activities, including cytotoxic effects against various

cancer cell lines. This technical guide provides a detailed overview of the chemical properties,

experimental protocols, and known biological signaling pathways associated with

Yashabushidiol A, intended to serve as a valuable resource for researchers in natural product

chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties
Yashabushidiol A is structurally defined as (3S,5S)-1,7-diphenylheptane-3,5-diol. Its chemical

and physical properties have been primarily determined through spectroscopic analysis and

chemical synthesis.
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Property Value Reference

Molecular Formula C₁₉H₂₄O₂ [1]

Molecular Weight 284.39 g/mol [1]

Appearance Colorless needles [1]

Melting Point 94 - 95 °C [1]

Optical Rotation ([α]D²⁴) +15.4° (c 0.52 in MeOH) [1]

Spectroscopic Data
The structural elucidation of Yashabushidiol A was achieved through a combination of

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR (CDCl₃, 200 MHz): δ 1.50-1.90 (4H, m, H-2, H-6), 2.50-2.80 (4H, m, H-1, H-7), 3.95

(2H, m, H-3, H-5), 7.20 (10H, s, Ar-H).[1]

¹³C-NMR (CDCl₃): δ 32.0 (t, C-1, C-7), 41.0 (t, C-2, C-6), 71.5 (d, C-3, C-5), 125.8 (d), 128.4

(d), 142.0 (s).[1]

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HR-MS): m/z 284.1776 (M⁺), Calculated for C₁₉H₂₄O₂:

284.1776.[1]

Infrared (IR) Spectroscopy
IR (Nujol): νₘₐₓ 3350 cm⁻¹ (OH).[1]

Experimental Protocols
Isolation of Yashabushidiol A from Alnus sieboldiana
The following protocol is based on the original isolation method described by Asakawa and

colleagues.[1]
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1. Plant Material: Fresh male flowers of Alnus sieboldiana Matsum. were collected.

2. Extraction: The collected plant material was extracted with methanol (MeOH).

3. Fractionation:

The methanolic extract was concentrated under reduced pressure.
The residue was partitioned between diethyl ether (Et₂O) and water.
The Et₂O soluble portion was further fractionated by silica gel column chromatography.

4. Purification:

The fractions containing diarylheptanoids were identified by thin-layer chromatography
(TLC).
Yashabushidiol A was isolated and purified from these fractions by repeated silica gel
column chromatography and preparative TLC.
Final purification was achieved by recrystallization from a mixture of chloroform and n-
hexane to yield colorless needles.

Biological Activity and Signaling Pathways
Yashabushidiol A and its analogues have demonstrated significant anti-proliferative activity

against several human cancer cell lines, including leukemia (THP-1, U-937) and melanoma (A-

375).[2] While the specific signaling pathways modulated by Yashabushidiol A are still under

investigation, studies on the broader class of diarylheptanoids provide insights into potential

mechanisms of action.

Diarylheptanoids have been shown to exert their anti-tumor effects through the modulation of

various signaling pathways. For instance, some diarylheptanoids can suppress the proliferation

of pancreatic cancer cells by inhibiting the Sonic hedgehog (Shh)-GLI-FoxM1 pathway. Others

have been found to affect the DNA damage signaling pathway by down-regulating the

expression of ATR (Ataxia-Telangiectasia Mutated and Rad3-related) and CHK1 (Checkpoint

Kinase 1) in tumor cells.

Putative Signaling Pathway for Diarylheptanoid-Induced
Cytotoxicity
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The following diagram illustrates a generalized signaling pathway through which

diarylheptanoids, potentially including Yashabushidiol A, may exert their cytotoxic effects on

cancer cells.

Diarylheptanoid
(e.g., Yashabushidiol A)

Shh-GLI-FoxM1 Pathway

Inhibition

ATR/CHK1 Pathway

Inhibition

Cell Proliferation

Promotion

DNA Damage Repair

Promotion

Apoptosis

Inhibition Inhibition

 

Cell Culture

Treatment

Cytotoxicity Assay

Data Analysis

Cancer Cell Lines
(e.g., THP-1, A-375)

Cell Culture

Treat with Yashabushidiol A
(Varying Concentrations)

Incubation
(e.g., 24, 48, 72h)

MTT Assay

Measure Absorbance

Calculate IC₅₀ Value

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b13415939?utm_src=pdf-body
https://www.benchchem.com/product/b13415939?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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